Cas no 314062-47-0 (D-Galactose-2-13C)

D-Galactose-2-13C is a stable isotope-labeled form of D-galactose, where the carbon-2 position is enriched with the 13C isotope. This compound is widely used in metabolic research, NMR spectroscopy, and tracer studies to investigate galactose metabolism pathways, including glycolysis and glycoconjugate biosynthesis. The 13C labeling provides a non-radioactive, safe, and highly detectable marker for precise tracking of metabolic fluxes and enzymatic activity. Its high isotopic purity ensures minimal interference in analytical applications, making it valuable for in vitro and in vivo studies. The compound is particularly useful in studies of lactose intolerance, galactosemia, and carbohydrate metabolism disorders.

D-Galactose-2-13C structure

Product Name:D-Galactose-2-13C

CAS No:314062-47-0

MF:C₆H₁₂O₆

MW:181.148537635803

CID:304625

PubChem ID:131885691

Update Time:2025-11-02

D-Galactose-2-13C Chemical and Physical Properties

Names and Identifiers

- D-Galactopyranose-2-13C(9CI)
- D-Galactose-2-13C
- D-(2-13C)galactopyranose
- (2S,3S,4S,5R)-2,3,4,5,6-Pentahydroxyhexanal-2-13C
- HY-W145492S3
- D-(+)-Talose-13C-1
- D-[2-13C]GALACTOSE
- 314062-47-0
- (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxy(213C)hexanal
- 83379-35-5
- CS-0460094
- DA-62621
- Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6-/m0/s1/i3+1
- InChI Key： GZCGUPFRVQAUEE-CFKSTTJVSA-N
- SMILES： O[C@@H]([C@@H](CO)O)[C@@H]([13C@H](C=O)O)O

Computed Properties

Exact Mass: 181.06674293g/mol
Monoisotopic Mass: 181.06674293g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: nothing
Topological Polar Surface Area: 118Å²

Experimental Properties

Color/Form: Not determined
Density: 1.732
Melting Point: 170-172 °C(lit.)
Boiling Point: Not available
Flash Point: Not available
Refractive Index: 1.635
PSA: 118.22000
LogP: -3.37880
Solubility: Not determined
Vapor Pressure: Not available

D-Galactose-2-13C Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

D-Galactose-2-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	G155253-10mg	D-Galactose-2-13C	314062-47-0	10mg	$167.00	2023-05-18
TRC	G155253-100mg	D-Galactose-2-13C	314062-47-0	100mg	$1315.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-234503-250mg	D-Galactose-2-13C,	314062-47-0	250mg	￥2708.00	2023-09-05
Omicron Biochemicals	GAL-006-0.10g	D-[2-13C]galactose	314062-47-0	0.10g	$195	2025-08-06
Omicron Biochemicals	GAL-006-0.25g	D-[2-13C]galactose	314062-47-0	0.25g	$345	2025-08-06
Omicron Biochemicals	GAL-006-0.50g	D-[2-13C]galactose	314062-47-0	0.50g	$570	2025-08-06
Omicron Biochemicals	GAL-006-1.0g	D-[2-13C]galactose	314062-47-0	1.0g	$930	2025-08-06
SHENG KE LU SI SHENG WU JI SHU	sc-234503-250 mg	D-Galactose-2-13C,	314062-47-0	250MG	￥2,708.00	2023-07-10
Omicron Biochemicals	GAL-006-1g	D-[2-13C]galactose	314062-47-0	1g	$760	2023-11-02
A2B Chem LLC	AF56459-100mg	D-[2-13C]GALACTOSE	314062-47-0	100mg	$261.00	2024-04-20